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Compound of Interest

Compound Name: Nitrovin

Foreword

This technical guide provides a comprehensive overview of Nitrovin (also known as
Difurazon), a nitrofuran derivative formerly utilized as an antibacterial growth promoter in
animal feed. This document is intended for researchers, scientists, and professionals in the
fields of drug development, veterinary medicine, and toxicology. It consolidates available
information on the history, synthesis, mechanism of action, and key experimental data related
to Nitrovin.

Discovery and History

The precise details of the initial discovery and the researchers involved in the development of
Nitrovin are not extensively documented in readily available scientific literature. However, it is
understood that Nitrovin emerged from the broader research into nitrofuran compounds as
antibacterial agents. The American Cyanamid Company was a significant entity involved in the
patenting and development of various antimicrobial agents, though specific patents detailing
the discovery of Nitrovin have not been prominently identified in public databases.

Nitrovin was used as a feed additive to promote growth and feed efficiency in livestock,
particularly poultry and pigs. Its application was based on its ability to suppress the growth of
certain gut bacteria, thereby potentially improving nutrient absorption and overall animal health.
However, concerns regarding the potential mutagenicity and carcinogenicity of nitrofuran
compounds led to increased scrutiny and eventual restrictions on their use in food-producing
animals in many jurisdictions, including the European Union.
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Chemical Synthesis

The synthesis of Nitrovin, chemically known as 2-(1,5-bis(5-nitrofuran-2-yl)penta-1,4-dien-3-
ylidene)hydrazinecarboximidamide, is a multi-step process. While a detailed, step-by-step
industrial synthesis protocol is not publicly available, the synthesis can be logically deduced
from established organic chemistry principles and literature on related compounds. The key
steps involve the synthesis of the precursor 1,5-bis(5-nitro-2-furyl)-pentadien-3-one, followed
by its condensation with an aminoguanidine salt.

Synthesis of 1,5-bis(5-nitro-2-furyl)-pentadien-3-one

This intermediate is synthesized via a Claisen-Schmidt condensation reaction between 5-nitro-
2-furaldehyde and acetone.

o Reactants: 5-nitro-2-furaldehyde and Acetone
e Reaction Type: Claisen-Schmidt Condensation (a base-catalyzed aldol condensation)

The reaction involves the deprotonation of acetone by a base to form an enolate, which then
acts as a nucleophile, attacking the carbonyl carbon of two molecules of 5-nitro-2-furaldehyde.
Subsequent dehydration leads to the formation of the conjugated pentadienone structure.

Synthesis of Nitrovin

The final step is the condensation of 1,5-bis(5-nitro-2-furyl)-pentadien-3-one with an
aminoguanidine salt, such as aminoguanidine hydrochloride or bicarbonate, to form the
hydrazinecarboximidamide (guanylhydrazone) derivative.

e Reactants: 1,5-bis(5-nitro-2-furyl)-pentadien-3-one and Aminoguanidine salt (e.qg.,
hydrochloride or bicarbonate)

e Reaction Type: Condensation

This reaction forms the C=N bond of the guanylhydrazone.
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Step 2: Synthesis of Nitrovin

~ 1 . Nitrovin (Difurazon)
Cconaensation

Aminoguanidine Salt

1,5-bis(5-nitro-2-furyl)-
pentadien-3-one

Step 1: Synthesis of 1,5-bis(5-nitro-2-furyl)-pentadien-3-one

Acetone

> 1,5-bis(5-nitro-2-furyl)-

—Base(e-g; NaOH)»>| pentadien-3-one

5-Nitro-2-furaldehyde (2 eq.)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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